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Compound of Interest

Compound Name: 4-Bromo-2-nitrobenzoic acid

Cat. No.: B134218 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety and handling precautions for 4-Bromo-
2-nitrobenzoic acid. The information is intended for professionals in research and drug

development who may handle this compound. Adherence to these guidelines is crucial for

ensuring laboratory safety and maintaining the integrity of experimental work.

Chemical and Physical Properties
4-Bromo-2-nitrobenzoic acid is a substituted aromatic carboxylic acid. Its chemical structure,

featuring a bromine atom and a nitro group, dictates its reactivity and necessitates careful

handling.[1][2]
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Property Value Reference

CAS Number 99277-71-1 [3]

Molecular Formula C₇H₄BrNO₄ [4]

Molecular Weight 246.01 g/mol [3]

Appearance
Light yellow to beige or brown

crystalline solid/powder
[1][5]

Melting Point 165-169 °C [3]

Solubility

Soluble in methanol, ethanol,

and acetone. Insoluble in

water.

[5]

Storage

Store in a cool, dry, well-

ventilated place away from

incompatible substances and

sources of ignition. Keep

container tightly closed.

[5]

Hazard Identification and GHS Classification
4-Bromo-2-nitrobenzoic acid is classified as a hazardous substance. Understanding its

specific hazards is the first step toward safe handling.
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Hazard Class Category GHS Code Hazard Statement

Acute Toxicity, Oral 4 H302 Harmful if swallowed.

Skin

Corrosion/Irritation
2 H315 Causes skin irritation.

Skin Sensitization 1 H317
May cause an allergic

skin reaction.

Serious Eye

Damage/Eye Irritation
2A H319

Causes serious eye

irritation.

Specific Target Organ

Toxicity — Single

Exposure

3 H335
May cause respiratory

irritation.

Hazardous to the

Aquatic Environment,

Acute

1 H400
Very toxic to aquatic

life.

Hazardous to the

Aquatic Environment,

Long-term

1 H410

Very toxic to aquatic

life with long lasting

effects.

Signal Word: Warning

Hazard Pictograms:

alt text

alt text

*

alt text

Experimental Protocols for Safe Handling
The following protocols are generalized for handling hazardous powdered chemicals like 4-
Bromo-2-nitrobenzoic acid in a research setting. Always consult your institution's specific
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safety guidelines and the most recent Safety Data Sheet (SDS) before beginning any work.

Personal Protective Equipment (PPE)
Adequate PPE is the first line of defense against chemical exposure.

PPE Item Specification

Eye Protection

Safety glasses with side-shields or chemical

safety goggles conforming to EN166 (EU) or

NIOSH (US) standards.

Hand Protection
Chemically resistant gloves (e.g., nitrile)

inspected for integrity before each use.

Body Protection

A lab coat that fastens securely. Clothing that

fully covers the legs and closed-toe shoes are

mandatory.

Respiratory

A NIOSH-approved respirator may be necessary

if engineering controls are insufficient or during

spill cleanup.

Weighing and Handling Protocol
Handling of 4-Bromo-2-nitrobenzoic acid powder requires measures to prevent dust

inhalation and skin contact.

Objective: To safely weigh a specific amount of 4-Bromo-2-nitrobenzoic acid powder for

experimental use.

Methodology:

Preparation: Designate a specific area for handling the powder, preferably within a certified

chemical fume hood. [6]Cover the work surface with absorbent bench paper. [7]2. Tare

Weighing:

Place a labeled, clean, and dry container with a lid on the analytical balance and tare it.
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Move the tared container to the chemical fume hood.

Powder Transfer:

Inside the fume hood, carefully transfer the approximate amount of 4-Bromo-2-
nitrobenzoic acid powder into the tared container using a clean spatula. [8] * Avoid

creating dust. Do not pour the powder directly from the main stock bottle. [7] * Securely

close the lid of the container with the powder.

Final Weighing:

Carefully transport the closed container back to the analytical balance.

Record the weight of the powder.

Adjusting the Amount: If more or less powder is needed, return the closed container to the

fume hood to make adjustments. Repeat the weighing process until the desired amount is

obtained. [8]6. Cleanup:

Wipe down the spatula and any potentially contaminated surfaces within the fume hood

with a damp cloth or towel.

Dispose of all contaminated materials (e.g., weigh paper, gloves, bench paper) in a

designated hazardous waste container.

Thoroughly wash hands after removing gloves.

Dissolving Protocol
Objective: To safely dissolve a pre-weighed amount of 4-Bromo-2-nitrobenzoic acid.

Methodology:

Solvent Addition:

All dissolving procedures should be performed within a chemical fume hood.
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Based on the desired concentration, calculate the required volume of the appropriate

solvent (e.g., methanol, ethanol, acetone).

Slowly add the solvent to the container with the pre-weighed 4-Bromo-2-nitrobenzoic
acid.

Dissolution:

Gently swirl the container to aid dissolution. If necessary, use a magnetic stirrer.

Keep the container closed as much as possible during this process.

Storage of Solution:

Clearly label the container with the chemical name, concentration, solvent, date, and

appropriate hazard warnings.

Store the solution in a cool, dry, and well-ventilated area, away from incompatible

materials.

Biological Activity and Potential Signaling Pathway
Interaction
4-Bromo-2-nitrobenzoic acid serves as a key intermediate in the synthesis of various

biologically active molecules. [2][9]Notably, it is a building block for Lonafarnib, a

farnesyltransferase inhibitor with anticancer properties. [5][10]Furthermore, derivatives of 4-
bromo-2-nitrobenzoic acid have been identified as inhibitors of Fibroblast Growth Factor

Receptor 1 (FGFR1), a key player in cell proliferation and survival. [5] Below is a conceptual

diagram illustrating the role of FGFR1 in a signaling pathway and the potential impact of an

inhibitor derived from 4-Bromo-2-nitrobenzoic acid.
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Caption: FGFR1 signaling pathway and its inhibition.

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.
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Emergency Situation Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. If skin irritation or a rash

occurs, seek medical advice. Wash clothing

before reuse.

Inhalation

Remove the victim to fresh air and keep at rest

in a position comfortable for breathing. If not

breathing, give artificial respiration. If breathing

is difficult, give oxygen. Call a poison center or

doctor if you feel unwell.

Ingestion

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Call a poison center or doctor

if you feel unwell.

Spill

Evacuate the area. Wear appropriate PPE,

including respiratory protection. Avoid dust

formation. Sweep up the spilled solid and place

it in a suitable, closed container for disposal.

Prevent the spill from entering drains. Ventilate

the area after cleanup is complete.

Disposal Considerations
All waste containing 4-Bromo-2-nitrobenzoic acid must be treated as hazardous waste.

Dispose of unwanted chemicals and contaminated materials in accordance with local,

regional, and national regulations.

Do not dispose of this chemical down the drain or in the regular trash.
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Use a licensed professional waste disposal service to dispose of this material.

Logical Workflow for Safe Handling
The following diagram outlines the logical steps for safely handling 4-Bromo-2-nitrobenzoic
acid in a laboratory setting.
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Caption: Logical workflow for handling 4-Bromo-2-nitrobenzoic acid.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://www.benchchem.com/product/b134218?utm_src=pdf-body-img
https://www.benchchem.com/product/b134218?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b134218?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide is intended to supplement, not replace, formal safety training and

institutional protocols. Always prioritize safety and consult with your institution's Environmental

Health and Safety department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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